(3S)-1-{5-[(4-morpholin-4-ylpiperidin-1-yl)carbonyl]pyridin-2-yl}pyrrolidin-3-ol

• IUPAC Name: [6-[(3S)-3-hydroxypyrrolidin-1-yl]pyridin-3-yl]-(4-morpholin-4-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C19H28N4O3/c24-17-5-8-23(14-17)18-2-1-15(13-20-18)19(25)22-6-3-16(4-7-22)21-9-11-26-12-10-21/h1-2,13,16-17,24H,3-12,14H2/t17-/m0/s1
• InChI Key: HAHGYMAMXNHVIV-KRWDZBQOSA-N
• Canonical SMILES: C1CN(CCC1N2CCOCC2)C(=O)C3=CN=C(C=C3)N4CCC(C4)O
• Isomeric SMILES: C1CN(C[C@H]1O)C2=NC=C(C=C2)C(=O)N3CCC(CC3)N4CCOCC4
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrrolidin-3-ol group, a pyridin-2-yl group, and a morpholin-4-ylpiperidin-1-yl group. These groups suggest that the compound may have interesting chemical properties and potential applications in fields like medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. It would be best analyzed using techniques like X-ray crystallography or NMR spectroscopy. Unfortunately, without specific data or studies to reference, a detailed analysis isn’t possible.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the pyrrolidin-3-ol group might be expected to undergo reactions typical of alcohols, while the pyridin-2-yl group might participate in reactions typical of aromatic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties like solubility, melting point, boiling point, and reactivity can be predicted based on the functional groups present in the molecule.

Mechanism of Action

Without specific studies or data on this compound, it’s difficult to predict its mechanism of action. If it’s a biologically active compound, its mechanism of action would depend on its structure and the specific biological target it interacts with.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and biological activity. If it shows promising activity in preliminary studies, it could be a candidate for further development and study.